Cas no 1538843-81-0 (3-Bromo-isothiazole-5-carboxylic acid)

• Product Name: 3-Bromo-isothiazole-5-carboxylic acid
• CAS No: 1538843-81-0
• MF: C₄H₂BrNO₂S
• MW: 208.033178806305
• MDL: MFCD28100460
• CID: 5190664
• Update Time: 2025-05-20

3-Bromo-isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-isothiazole-5-carboxylic acid

• MDL： MFCD28100460
• Inchi： 1S/C4H2BrNO2S/c5-3-1-2(4(7)8)9-6-3/h1H,(H,7,8)
• InChI Key： FQPJKCJBAFOREG-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CC(Br)=N1

Additional information on 3-Bromo-isothiazole-5-carboxylic acid

Introduction to 3-Bromo-isothiazole-5-carboxylic Acid (CAS No. 1538843-81-0)

3-Bromo-isothiazole-5-carboxylic acid, also known by its CAS number 1538843-81-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isothiazoles, which are heterocyclic compounds with a five-membered ring containing two heteroatoms: one sulfur and one nitrogen. The presence of a bromine atom at the 3-position and a carboxylic acid group at the 5-position makes this compound unique, with potential applications in drug discovery and agrochemicals.

The structure of 3-Bromo-isothiazole-5-carboxylic acid is characterized by its isothiazole ring, which is known for its stability and reactivity. The bromine substituent at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it a valuable substrate for further functionalization in synthetic chemistry. Recent studies have highlighted the importance of such substitutions in modulating the bioactivity of heterocyclic compounds.

In terms of synthesis, 3-Bromo-isothiazole-5-carboxylic acid can be prepared through various methods, including the reaction of thioureas with appropriate brominating agents under acidic conditions. The carboxylic acid group can be introduced via hydrolysis of an ester or nitrile intermediate. Researchers have explored optimized synthetic pathways to enhance yield and purity, making this compound more accessible for large-scale production.

The application of 3-Bromo-isothiazole-5-carboxylic acid extends into several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and antitumor agents. Its ability to inhibit certain enzymes involved in inflammatory pathways has been reported in recent studies. Additionally, in agrochemistry, derivatives of this compound have shown promise as fungicides and herbicides due to their ability to disrupt key biochemical processes in pathogens.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of 3-Bromo-isothiazole-5-carboxylic acid. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more potent derivatives. These findings underscore the importance of this compound as a versatile building block in medicinal chemistry.

In terms of safety and handling, 3-Bromo-isothiazole-5-carboxylic acid should be treated with care due to its chemical reactivity. Proper storage conditions, such as keeping it in a cool, dry place away from light, are essential to maintain its stability. Handling procedures should adhere to standard laboratory safety protocols to minimize exposure risks.

The future outlook for 3-Bromo-isothiazole-5-carboxylic acid is promising, with ongoing research exploring its potential in new therapeutic areas. Its unique chemical properties make it a valuable asset in both academic and industrial settings. As research continues to uncover new applications and optimizations, this compound is expected to play an increasingly important role in advancing chemical science.